2-morpholin-4-yl-6-[4-(1H-pyrazol-5-yl)phenyl]pyrimidin-4-amine

• IUPAC Name: 2-morpholin-4-yl-6-[4-(1H-pyrazol-5-yl)phenyl]pyrimidin-4-amine
• InChI: InChI=1S/C17H18N6O/c18-16-11-15(20-17(21-16)23-7-9-24-10-8-23)13-3-1-12(2-4-13)14-5-6-19-22-14/h1-6,11H,7-10H2,(H,19,22)(H2,18,20,21)
• InChI Key: MGMATFVXTIACPG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=CC(=N2)N)C3=CC=C(C=C3)C4=CC=NN4
• Molecular Formula: C17H18N6O
• Molecular Weight: 322.4 g/mol

Description

2-morpholin-4-yl-6-[4-(1H-pyrazol-5-yl)phenyl]pyrimidin-4-amine, also known as MP-4-AM, is a novel compound that has gained attention in the field of scientific research. This compound has been synthesized and studied for its potential in various applications.

Scientific Research Applications

2-morpholin-4-yl-6-[4-(1H-pyrazol-5-yl)phenyl]pyrimidin-4-amine has been studied for its potential in various scientific research applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that 2-morpholin-4-yl-6-[4-(1H-pyrazol-5-yl)phenyl]pyrimidin-4-amine has potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. 2-morpholin-4-yl-6-[4-(1H-pyrazol-5-yl)phenyl]pyrimidin-4-amine has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of 2-morpholin-4-yl-6-[4-(1H-pyrazol-5-yl)phenyl]pyrimidin-4-amine is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes involved in cell growth and division. This leads to the death of cancer cells and may also help to prevent the progression of neurodegenerative diseases.
Biochemical and Physiological Effects:
2-morpholin-4-yl-6-[4-(1H-pyrazol-5-yl)phenyl]pyrimidin-4-amine has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells. In addition, 2-morpholin-4-yl-6-[4-(1H-pyrazol-5-yl)phenyl]pyrimidin-4-amine has been shown to have neuroprotective effects, which may make it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-morpholin-4-yl-6-[4-(1H-pyrazol-5-yl)phenyl]pyrimidin-4-amine for lab experiments is its potency and selectivity. It has been shown to have potent anti-cancer activity against a variety of cancer cell lines, while having minimal toxicity to normal cells. However, one limitation of 2-morpholin-4-yl-6-[4-(1H-pyrazol-5-yl)phenyl]pyrimidin-4-amine is its solubility, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for the research and development of 2-morpholin-4-yl-6-[4-(1H-pyrazol-5-yl)phenyl]pyrimidin-4-amine. One area of research is in the development of more effective delivery methods, such as nanoparticles, to improve its solubility and bioavailability. Another area of research is in the identification of biomarkers that can be used to predict patient response to 2-morpholin-4-yl-6-[4-(1H-pyrazol-5-yl)phenyl]pyrimidin-4-amine treatment. Additionally, further studies are needed to fully understand the mechanism of action of 2-morpholin-4-yl-6-[4-(1H-pyrazol-5-yl)phenyl]pyrimidin-4-amine and to identify any potential side effects or limitations of its use.